N-(5-chloropyridin-2-yl)-2-(2-methylphenyl)acetamide
Overview
Description
N-(5-chloropyridin-2-yl)-2-(2-methylphenyl)acetamide, also known as CPCA, is a chemical compound that has been extensively studied for its potential therapeutic applications in various fields of biomedical research. CPCA is a member of the pyridine family and is classified as a pyridine-2-carboxamide derivative.
Mechanism of Action
The mechanism of action of N-(5-chloropyridin-2-yl)-2-(2-methylphenyl)acetamide is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. Specifically, N-(5-chloropyridin-2-yl)-2-(2-methylphenyl)acetamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators such as prostaglandins. N-(5-chloropyridin-2-yl)-2-(2-methylphenyl)acetamide has also been shown to modulate the activity of certain ion channels in the brain, which may contribute to its anticonvulsant effects.
Biochemical and physiological effects:
N-(5-chloropyridin-2-yl)-2-(2-methylphenyl)acetamide has been shown to exhibit a range of biochemical and physiological effects in animal models and in vitro studies. These effects include reducing inflammation, inducing apoptosis (programmed cell death) in cancer cells, and reducing the severity of seizures in animal models of epilepsy. N-(5-chloropyridin-2-yl)-2-(2-methylphenyl)acetamide has also been shown to have a neuroprotective effect, which may make it useful in the treatment of neurodegenerative disorders.
Advantages and Limitations for Lab Experiments
One advantage of using N-(5-chloropyridin-2-yl)-2-(2-methylphenyl)acetamide in laboratory experiments is that it is relatively easy to synthesize and can be obtained in large quantities. Additionally, N-(5-chloropyridin-2-yl)-2-(2-methylphenyl)acetamide has a well-established pharmacological profile, which makes it a useful tool for studying the mechanisms of action of various drugs and compounds. However, one limitation of using N-(5-chloropyridin-2-yl)-2-(2-methylphenyl)acetamide is that its effects may be dose-dependent and may vary depending on the specific experimental conditions used.
Future Directions
There are several potential future directions for research on N-(5-chloropyridin-2-yl)-2-(2-methylphenyl)acetamide. One area of interest is the development of novel derivatives of N-(5-chloropyridin-2-yl)-2-(2-methylphenyl)acetamide that exhibit improved pharmacological properties, such as increased potency or selectivity for specific targets. Another area of interest is the use of N-(5-chloropyridin-2-yl)-2-(2-methylphenyl)acetamide in combination with other drugs or compounds to enhance its therapeutic effects. Additionally, further studies are needed to fully elucidate the mechanisms of action of N-(5-chloropyridin-2-yl)-2-(2-methylphenyl)acetamide and to explore its potential use in the treatment of various diseases and disorders.
Synthesis Methods
The synthesis of N-(5-chloropyridin-2-yl)-2-(2-methylphenyl)acetamide can be achieved through a variety of methods, including the reaction between 2-chloropyridine-5-carboxylic acid and 2-methylphenylamine in the presence of a coupling reagent such as EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and HOBt (1-hydroxybenzotriazole). The reaction is typically carried out in a solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) under reflux conditions.
Scientific Research Applications
N-(5-chloropyridin-2-yl)-2-(2-methylphenyl)acetamide has been shown to exhibit a wide range of pharmacological activities, including antitumor, anti-inflammatory, analgesic, and anti-convulsant effects. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and epilepsy.
properties
Product Name |
N-(5-chloropyridin-2-yl)-2-(2-methylphenyl)acetamide |
|---|---|
Molecular Formula |
C14H13ClN2O |
Molecular Weight |
260.72 g/mol |
IUPAC Name |
N-(5-chloropyridin-2-yl)-2-(2-methylphenyl)acetamide |
InChI |
InChI=1S/C14H13ClN2O/c1-10-4-2-3-5-11(10)8-14(18)17-13-7-6-12(15)9-16-13/h2-7,9H,8H2,1H3,(H,16,17,18) |
InChI Key |
IWDUHWLHTIOCJE-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1CC(=O)NC2=NC=C(C=C2)Cl |
Canonical SMILES |
CC1=CC=CC=C1CC(=O)NC2=NC=C(C=C2)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[4-(3,5-Difluorobenzoyl)-1-piperazinyl]phenyl methyl ether](/img/structure/B239564.png)
